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Compound of Interest

Compound Name: 5-Methoxy-4,7-phenanthroline

CAS No.: 951-06-4

Cat. No.: B1620291

Get Quote

Executive Summary & Chemical Architecture
5-Methoxy-4,7-phenanthroline is a heterocyclic aromatic compound derived from the 4,7-

phenanthroline scaffold (an isomer of the common chelator 1,10-phenanthroline). Unlike its

1,10-isomer, the 4,7-arrangement places nitrogen atoms in distal positions, preventing direct

bidentate chelation of a single metal center. Instead, this scaffold serves as a critical

intermediate in the synthesis of diazafluorenones (antimicrobial/anticancer pharmacophores)

and as a bridging ligand in supramolecular coordination chemistry.

The introduction of the methoxy (-OCH₃) group at the C5 position significantly alters the

electronic and solubility landscape of the parent molecule. It acts as an electron-donating group

(EDG), increasing the electron density of the aromatic system and modulating the basicity of

the nitrogen centers.
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Property Specification Mechanistic Implication

CAS Number 951-06-4
Unique identifier for

regulatory/sourcing.

Molecular Formula C₁₃H₁₀N₂O

Moderate molecular weight

(210.23 g/mol ) favors

bioavailability.

Physical State Solid (Powder)
Requires dissolution for all

biological assays.

Melting Point 105–106 °C

Indicates moderate crystal

lattice energy; amenable to

thermal recrystallization.

Predicted LogP ~2.5 – 2.8

Moderately lipophilic; suggests

good membrane permeability

but limited aqueous solubility.

Basicity Weak Base

Nitrogen lone pairs can accept

protons; solubility increases

significantly in acidic media

(pH < 4).

Solubility Profile in Organic Solvents[1][2][3]
The solubility of 5-Methoxy-4,7-phenanthroline is governed by

-

stacking interactions (typical of planar heteroaromatics) and the dipole moment introduced by
the methoxy substituent.

A. Solvent Compatibility Matrix
The following classification is derived from empirical trends of methoxy-substituted

phenanthrolines and standard solubility parameters.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1620291/docs?utm_src=pdf-body#technical-guide-solubility-profile-physicochemical-characterization-of-5-methoxy-4-7-phenanthroline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620291?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class
Representative
Solvents

Solubility Rating
Technical Context
& Application

Dipolar Aprotic DMSO, DMF, DMAc High (> 25 mg/mL)

Primary Stock

Solvents. The high

dielectric constant

disrupts

intermolecular

-stacking. Ideal for

preparing

concentrated stocks

(10–100 mM) for

biological assays.

Chlorinated DCM, Chloroform High (> 20 mg/mL)

Extraction &

Synthesis. Excellent

solvation of the

lipophilic aromatic

core. Preferred

solvents for liquid-

liquid extraction and

column

chromatography

loading.

Polar Protic Methanol, Ethanol
Moderate (1–10

mg/mL)

Recrystallization.

Solubility is

temperature-

dependent. High

solubility at reflux, low

at RT, making these

ideal for purification

via recrystallization.
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Ethers/Esters THF, Ethyl Acetate Moderate to Low

Chromatography

Eluents. Often used in

mixtures (e.g.,

Hexane/EtOAc) for

silica gel purification.

Non-Polar Hexane, Heptane Poor (< 0.1 mg/mL)

Anti-Solvents. Used to

precipitate the

compound from

concentrated DCM or

Chloroform solutions.

Aqueous Water, PBS (pH 7.4) Negligible

Biological limitation.

Requires co-solvents

(DMSO) or pH

adjustment

(acidification) for

aqueous formulation.

B. Mechanistic Solubility Logic
The Methoxy Effect: The -OCH₃ group adds a dipole vector but also increases lipophilicity

compared to the parent phenanthroline. This makes the compound more soluble in

chlorinated solvents (DCM) than the unsubstituted parent, but less soluble in pure water.

Acid-Base Switching: The pyridine-like nitrogens are proton-acceptors.

Neutral pH: Molecule is uncharged

Lipophilic solubility rules apply.

Acidic pH (HCl/H₂SO₄): Molecule becomes protonated (

or

)

Water solubility increases drastically; organic solubility drops.
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Visualization: Solubility Decision Tree
This diagram guides the researcher in selecting the appropriate solvent system based on the

intended experimental outcome.

Start: 5-Methoxy-4,7-phenanthroline

What is the experimental goal?

Biological Assay / Screening

Screening

Synthesis / Reaction Medium

Chemistry

Purification / Isolation

Cleanup

Dissolve in DMSO or DMF
(10-50 mM Stock)

Use DCM, Toluene, or THF
(Depends on Reagents) Choose Method

Dilute into Media < 1% DMSO Recrystallization

High Purity Needed

Flash Chromatography

Complex Mixture

Solvent: Ethanol or MeOH
(Hot -> Cold)

Eluent: DCM/MeOH or
Hexane/EtOAc Gradient
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Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on downstream applications (Assays,

Synthesis, or Purification).

Experimental Protocol: Determination of Saturation
Solubility
Since batch-to-batch crystal morphology can affect dissolution kinetics, researchers should

validate solubility empirically. The following protocol uses the Shake-Flask Method coupled with

HPLC-UV detection, the gold standard for solubility profiling.

Protocol Validation (Self-Validating System)
Control: Use a known standard (e.g., Caffeine or Parent Phenanthroline) to verify system

equilibrium time.

Mass Balance: The solid residue remaining after filtration confirms saturation was

maintained.

Wavelength Check: 5-Methoxy-4,7-phenanthroline has distinct UV absorbance (

). A UV-scan prior to HPLC is required to optimize detection.

Step-by-Step Methodology
Reagents:

Test Compound: 5-Methoxy-4,7-phenanthroline (>50 mg).

Solvents: HPLC-grade Methanol, Water, DMSO, Buffer (PBS pH 7.4).

Equipment: Orbital shaker, 0.45 µm PTFE syringe filters, HPLC system.

Workflow:

Preparation of Supersaturated Solution:
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Weigh ~10 mg of compound into a 2 mL HPLC vial.

Add 1.0 mL of the target solvent (e.g., PBS or Methanol).

Critical Check: Ensure visible solid particles remain.[1] If the solution is clear, add more

solid until a suspension persists.

Equilibration:

Agitate samples at 25°C (or 37°C for physiological relevance) for 24 hours at 500 rpm.

Why 24h? To ensure thermodynamic equilibrium is reached, overcoming slow dissolution

kinetics of the crystal lattice.

Phase Separation:

Centrifuge at 10,000 rpm for 10 minutes to pellet the undissolved solid.

Filter the supernatant through a 0.45 µm PTFE filter (Nylon filters may bind the aromatic

compound).

Quantification (HPLC-UV):

Dilute the filtrate 1:10 or 1:100 with Mobile Phase to fit the linear calibration range.

Inject onto a C18 Reverse Phase column.

Mobile Phase: Acetonitrile : Water (0.1% Formic Acid) gradient (5%

95% B).

Calculate concentration using a calibration curve prepared from a DMSO stock standard.

Applications in Drug Development[5]
A. Ligand Design & Metallo-Pharmaceuticals
5-Methoxy-4,7-phenanthroline is primarily utilized as a precursor for Diazafluorenones, a

class of compounds exhibiting potent antifungal and antimalarial activities.
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Synthesis Pathway: The methoxy group directs electrophilic aromatic substitution, allowing

further functionalization before the ring contraction to the fluorenone core.

Solvent Implication: Synthesis of these derivatives often requires high-boiling aprotic

solvents (e.g., Toluene, Xylene) or acidic media (H₂SO₄) where the phenanthroline is fully

soluble as a salt.

B. Formulation Strategies
For biological testing, the compound's poor aqueous solubility requires formulation aids:

Co-solvents: Use PEG-400 (up to 20%) or DMSO (up to 10%) in saline.

Salt Formation: Reacting the base with Methanesulfonic acid or HCl can generate water-

soluble salts, though this may alter membrane permeability.

Encapsulation: The planar structure makes it a candidate for Cyclodextrin (HP-

-CD) inclusion complexes to improve aqueous stability.

References
Sigma-Aldrich. (2024). Product Specification: 5-Methoxy-4,7-phenanthroline (CAS 951-06-

4).[2] Retrieved from

PrepChem. (n.d.). Synthesis of 5-methoxy-4,7-phenanthroline and diazafluorenone

derivatives.[3] Retrieved from

Cole, T. & Fortaner Torrent, S. (2023).[1] Solubility Determination of Chemicals by

Nephelometry.[1][4] Publications Office of the European Union.[1] Retrieved from (Note:

Generalized protocol reference).

Cayman Chemical. (2022).[5] 1,10-Phenanthroline Solubility Data Sheet. (Used as structural

analog reference). Retrieved from [5]

Hokkala, E. (2022).[6] Fast imaging-based single particle analysis method for solubility

determination. University of Helsinki. Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1620291/docs?utm_src=pdf-body#technical-guide-solubility-profile-physicochemical-characterization-of-5-methoxy-4-7-phenanthroline
https://www.bldpharm.com/products/951-06-4.html
https://www.benchchem.com/product/b1620291/docs?utm_src=pdf-body#technical-guide-solubility-profile-physicochemical-characterization-of-5-methoxy-4-7-phenanthroline
https://prepchem.com/5-methoxy-4-7-phenanthroline/
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC132585/JRC132585_01.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC132585/JRC132585_01.pdf
https://www.researchgate.net/publication/221924417_Experimental_and_Computational_Methods_Pertaining_to_Drug_Solubility
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC132585/JRC132585_01.pdf
https://cdn.caymanchem.com/cdn/insert/28951.pdf
https://cdn.caymanchem.com/cdn/insert/28951.pdf
https://researchportal.helsinki.fi/files/237375755/1_s2.0_S0378517322005312_main.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620291?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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